2-Fluoro-N-[(4-methylphenyl)methyl]ethanamine;hydrochloride

• IUPAC Name: 2-fluoro-N-[(4-methylphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C10H14FN.ClH/c1-9-2-4-10(5-3-9)8-12-7-6-11;/h2-5,12H,6-8H2,1H3;1H
• InChI Key: NJXXNIZLOUEJJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCCF.Cl
• Molecular Formula: C10H15ClFN
• Molecular Weight: 203.68 g/mol

Description

2-Fluoro-N-[(4-methylphenyl)methyl]ethanamine;hydrochloride, also known as FMEA, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has been found to have potential applications in the treatment of various diseases, including depression, anxiety, and obesity.

Scientific Research Applications

• Synthesis and Characterization of Derivatives :

  • The preparation of various enriched ethanamine derivatives, including N-methyl-2-(4-nitrophenoxy)-ethanamine and its hydrochlorides, was described, demonstrating the compound's utility in synthetic organic chemistry (Yilmaz & Shine, 1988).

• Biocide and Corrosion Inhibition :

  • 2-(Decylthio)ethanamine hydrochloride has been identified as a multifunctional biocide with broad-spectrum activity against bacteria, fungi, and algae, as well as biofilm and corrosion inhibition properties (Walter & Cooke, 1997).

• Enzyme Inhibition Studies :

  • Synthesis of 2-(4-azulenyl)ethanamine derivatives, nonbenzenoid analogs of biologically active amines, showed considerable inhibition to cyclic AMP-phosphodiesterase in vitro, indicating potential biological and pharmacological applications (Kurokawa, 1983).

• Analytical Chemistry and Toxicology :

  • A method for determining 2CC-NBOMe and 25I-NBOMe in human serum using high-performance liquid chromatography tandem mass spectrometry, highlighting its importance in clinical toxicology and substance abuse testing (Poklis et al., 2013).

• Chiral, Conformationally Mobile Tripodal Ligands :

  • The synthesis of ligands like N,N-bis[(2-pyridyl)methyl]-1-(2-pyridyl)ethanamine and their complexes with ZnII and CuII salts, which could have applications in coordination chemistry and possibly in catalysis (Canary et al., 1998).

• Fluorescence-Based Mercury Detection :

  • Development of a novel macromolecule for selective optical detection of Hg2+ using fluorescence quenching and chromogenic changes, applicable in environmental monitoring and analytical chemistry (Wanichacheva et al., 2009).

• Synthesis of β-Fluoropyrrole Derivatives :

  • A study on the synthesis of β-fluoropyrrole derivatives and the isolation of intermediates in this process, contributing to organic fluorine chemistry and the development of novel organic compounds (Kim et al., 2007).